N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide

• IUPAC Name: N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C15H14N2O2/c1-10-7-8-12(9-16-10)15(19)17-14-6-4-3-5-13(14)11(2)18/h3-9H,1-2H3,(H,17,19)
• InChI Key: CDPSZYOWPHGXQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)C
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide, also known as A-366, is a chemical compound that has been studied for its potential use as a tool compound in scientific research. A-366 has been found to be a potent and selective inhibitor of the histone lysine methyltransferase SETD8, which plays a key role in the regulation of gene expression. The inhibition of SETD8 by A-366 has been shown to have a range of effects on cellular processes, making it a promising target for further research.

Mechanism of Action

N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide acts as a competitive inhibitor of SETD8, binding to the enzyme's active site and preventing the methylation of histone H4 at lysine 20 (H4K20). This inhibition of SETD8 activity has been shown to have a range of effects on cellular processes, including the regulation of gene expression and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The inhibition of SETD8 by this compound has been shown to have a range of biochemical and physiological effects. These include the regulation of cell growth and differentiation, the induction of apoptosis in cancer cells, and the modulation of gene expression. This compound has also been shown to have potential as a therapeutic agent for cancer, due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide has several advantages as a tool compound for scientific research. These include its high potency and selectivity for SETD8, as well as its ability to inhibit the enzyme in vivo. However, there are also some limitations to the use of this compound in lab experiments, including its cost and the need for careful optimization of experimental conditions to achieve consistent results.

Future Directions

There are several potential future directions for research on N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide and its role in cellular processes. These include studies of its effects on other histone methyltransferases, as well as investigations of its potential as a therapeutic agent for cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on gene expression and cellular processes.

Synthesis Methods

The synthesis of N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide involves several steps, beginning with the reaction of 2-acetylphenylboronic acid with 6-methyl-3-pyridinecarboxaldehyde in the presence of a palladium catalyst. The resulting intermediate is then reacted with a secondary amine to form the final product, this compound. This synthesis method has been optimized to yield high purity this compound with good yields.

Scientific Research Applications

N-(2-acetylphenyl)-6-methylpyridine-3-carboxamide has been used in a range of scientific research applications, including studies of gene expression, cancer biology, and epigenetics. The inhibition of SETD8 by this compound has been shown to have a range of effects on cellular processes, including the regulation of cell growth and differentiation, and the induction of apoptosis in cancer cells. This compound has also been used to study the role of SETD8 in the regulation of gene expression, and its potential as a therapeutic target for cancer.